N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine

• CAS RN: 112663-94-2
• Molecular Formula: C22H24Br2N4S2
• Molecular Weight: 568.4 g/mol
• IUPAC Name: N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine
• InChI: InChI=1S/C22H24Br2N4S2/c23-17-1-3-19-15(13-27-21(19)9-17)11-25-5-7-29-30-8-6-26-12-16-14-28-22-10-18(24)2-4-20(16)22/h1-4,9-10,13-14,25-28H,5-8,11-12H2
• InChI Key: NXYBLHZYBABGFH-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Br)NC=C2CNCCSSCCNCC3=CNC4=C3C=CC(=C4)Br

Description

N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine is a chemical compound with potential applications in scientific research. This compound is of interest to researchers due to its unique properties and potential for use in a variety of applications.

Mechanism Of Action

The exact mechanism of action of N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine is not fully understood. However, it is thought that this compound may interact with certain proteins or enzymes in a way that alters their function or activity.

Biochemical And Physiological Effects

Studies have shown that N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine can have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes and to alter the expression of certain genes. Additionally, this compound has been shown to have anti-inflammatory properties and to be effective in treating certain types of cancer.

Advantages And Limitations For Lab Experiments

N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine has several advantages for use in lab experiments. For example, this compound is stable and relatively easy to work with, making it a good choice for researchers who need to perform complex experiments. However, there are also some limitations to using this compound in lab experiments, such as the fact that it can be difficult to obtain in large quantities and the fact that it can be expensive to synthesize.

Future Directions

There are many potential future directions for research on N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine. Some possible areas of future research include:
- Further investigation of the mechanism of action of this compound, in order to better understand how it interacts with proteins and enzymes.
- Exploration of the potential therapeutic applications of this compound, particularly in the treatment of cancer and other diseases.
- Development of new synthesis methods for this compound, in order to make it more widely available for use in scientific research.
- Investigation of the potential side effects of this compound, in order to better understand its safety profile and potential risks.

Synthesis Methods

The synthesis of N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine involves a multi-step process that requires specialized knowledge and equipment. The exact synthesis method is beyond the scope of this paper, but it is important to note that the synthesis of this compound requires careful attention to detail and a thorough understanding of the underlying chemical reactions.

Scientific Research Applications

N-[(6-bromo-1H-indol-3-yl)methyl]-2-[2-[(6-bromo-1H-indol-3-yl)methylamino]ethyldisulfanyl]ethanamine has potential applications in a variety of scientific research fields. For example, this compound could be used as a tool to study the mechanisms of certain biochemical pathways or as a probe to investigate the function of specific proteins. Additionally, this compound could be used in drug discovery efforts to identify new compounds with potential therapeutic applications.